Cas no 117596-81-3 (b-D-Glucopyranoside,9,10-dihydro-7-hydroxy-2,3,6-trimethoxy-4-phenanthrenyl (9CI))

• Product Name: b-D-Glucopyranoside,9,10-dihydro-7-hydroxy-2,3,6-trimethoxy-4-phenanthrenyl (9CI)
• CAS No: 117596-81-3
• MF: C₂₃H₂₈O₁₀
• MW: 464.462428092957
• CID: 210510
• Update Time: 2024-03-01

b-D-Glucopyranoside,9,10-dihydro-7-hydroxy-2,3,6-trimethoxy-4-phenanthrenyl (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,9,10-dihydro-7-hydroxy-2,3,6-trimethoxy-4-phenanthrenyl (9CI)
• benzoic a<wbr>
• ethoxymet<wbr>
• LogP
• Icariside A3

• Inchi： 1S/C23H28O10/c1-29-14-8-12-10(6-13(14)25)4-5-11-7-15(30-2)21(31-3)22(17(11)12)33-23-20(28)19(27)18(26)16(9-24)32-23/h6-8,16,18-20,23-28H,4-5,9H2,1-3H3/t16-,18-,19+,20-,23+/m1/s1
• InChI Key： PJYXGQUZRRCEQW-GBHDBEGYSA-N
• SMILES： O(C1=C2C(=CC(OC)=C1OC)CCC1=C2C=C(OC)C(O)=C1)[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 817.15411
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• XLogP3: 0.604

Experimental Properties

• PSA: 258.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides